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Compound of Interest

Compound Name: Cerium(III) nitrate hexahydrate

Cat. No.: B077679 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The thermal decomposition of cerium(III) nitrate is a critical process in the synthesis of cerium-

based materials, which have widespread applications in catalysis, fuel cells, and

pharmaceuticals. A thorough understanding of the reaction kinetics is paramount for controlling

the properties of the final product. This guide provides a comparative analysis of the kinetic

parameters for the thermal decomposition of cerium(III) nitrate, supported by experimental data

from various studies.

Quantitative Kinetic Data
The kinetic parameters of cerium(III) nitrate thermal decomposition have been investigated

under different experimental conditions, primarily focusing on the starting material (anhydrous

vs. hydrated) and the atmospheric environment. The following table summarizes the key kinetic

data obtained from thermogravimetric analysis (TGA) and differential scanning calorimetry

(DSC).
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Starting
Material

Atmosph
ere

Kinetic
Model

Activatio
n Energy
(Ea)
(kJ/mol)

Reaction
Order (n)

Enthalpy
of
Reaction
(ΔHr)
(kJ/mol)

Referenc
e

Anhydrous

Ce(NO₃)₃
Argon

Second-

Order
104 2 111.1

Strydom &

van

Vuuren,

1987[1][2]

[3][4][5]

Ce(NO₃)₃·6

H₂O
Air

Expanded

Friedman

(Isoconver

sional)

156
Not

Applicable
-

Zeljković et

al., 2025[4]

[6][7][8]

Ce(NO₃)₃·6

H₂O
Air

Discrete

Model
190

Not

Applicable
-

Zeljković et

al., 2025[4]

[6][7][8]

Ce(NO₃)₃·6

H₂O
Air N-th Order 166

Not

Applicable
-

Zeljković et

al., 2025[4]

[6][7]

Ce(NO₃)₃·6

H₂O
Argon

Expanded

Friedman

(Isoconver

sional)

232
Not

Applicable
-

Zeljković et

al., 2025[4]

[6][7]

Ce(NO₃)₃·6

H₂O
Argon

Discrete

Model
285

Not

Applicable
-

Zeljković et

al., 2025[4]

[6][7]

Ce(NO₃)₃·6

H₂O
Argon N-th Order 280

Not

Applicable
-

Zeljković et

al., 2025[4]

[6][7]

Note: Isoconversional methods, like the expanded Friedman model, are advanced kinetic

analysis techniques that determine the activation energy as a function of the extent of
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conversion, which is particularly useful for complex, multi-step reactions.

Experimental Protocols
The data presented above were primarily obtained using thermogravimetric analysis (TGA) and

differential scanning calorimetry (DSC). The general methodologies for these experiments are

outlined below.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a

controlled atmosphere.

Isothermal TGA:

A sample of cerium(III) nitrate is heated at a constant rate to a specific isothermal

temperature.

The mass of the sample is continuously monitored over time at this constant temperature.

The rate of mass loss is used to determine the reaction rate constant (k) at that

temperature.

The experiment is repeated at several different isothermal temperatures.

The activation energy (Ea) and pre-exponential factor (A) are then calculated from the

Arrhenius plot (ln(k) vs. 1/T).

Non-isothermal TGA:

A sample of cerium(III) nitrate is heated at a constant heating rate (e.g., 5, 10, 15, 20

°C/min) over a defined temperature range.[6]

The mass loss is recorded as a function of temperature.

Kinetic parameters are determined using various computational methods, such as

isoconversional (e.g., Friedman, Kissinger-Akahira-Sunose) or model-fitting methods.[6]
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Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of

temperature.

A known mass of cerium(III) nitrate is placed in a sample pan, and an empty pan is used as

a reference.

The sample and reference are heated at a constant rate.

The difference in heat flow required to maintain the sample and reference at the same

temperature is measured.

Endothermic or exothermic events, such as decomposition, are observed as peaks in the

DSC curve.

The enthalpy of reaction (ΔHr) can be calculated from the area of the peak.

Visualizing the Kinetic Analysis Workflow and
Decomposition Pathway
The following diagrams illustrate the general workflow for kinetic analysis and the proposed

decomposition pathway of cerium(III) nitrate.
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General Workflow for Kinetic Analysis of Thermal Decomposition
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General workflow for kinetic analysis.
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Proposed Thermal Decomposition Pathway of Cerium(III) Nitrate
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Decomposition pathway of cerium(III) nitrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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